Cas no 73650-41-6 (Aspartic acid, 3-methylene-, hydrochloride)
73650-41-6 structure
Product Name:Aspartic acid, 3-methylene-, hydrochloride
CAS No:73650-41-6
MF:C5H8ClNO4
MW:181.574320793152
CID:542164
PubChem ID:71404166
Update Time:2025-04-19
Aspartic acid, 3-methylene-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Aspartic acid, 3-methylene-, hydrochloride
- (2S)-2-amino-3-methylidenebutanedioic acid,hydrochloride
- 3-Methylidene-L-aspartic acid--hydrogen chloride (1/1)
- 73650-41-6
- DTXSID70825025
-
- Inchi: 1S/C5H7NO4.ClH/c1-2(4(7)8)3(6)5(9)10;/h3H,1,6H2,(H,7,8)(H,9,10);1H/t3-;/m0./s1
- InChI Key: WPVCYZMQSIFMBA-DFWYDOINSA-N
- SMILES: Cl.OC([C@H](C(=C)C(=O)O)N)=O
Computed Properties
- Exact Mass: 181.0141854g/mol
- Monoisotopic Mass: 181.0141854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101Ų
Aspartic acid, 3-methylene-, hydrochloride Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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